β-Amino amide based covalent adaptable networks with high dimensional stability†
Polymer Chemistry Pub Date: 2023-12-06 DOI: 10.1039/D3PY01175E
Abstract
Herein, we report a scalable synthesis of catalyst-free, covalent adaptable networks (CANs) based on β-amino amides as dynamic linkages. Rheological analysis of their dynamic behaviour shows a remarkably high activation energy of around 300 kJ mol−1. Hence, the obtained elastomers can be (re-)processed at elevated temperatures while possessing high creep resistance in a wide temperature window. Finally, in comparison with the much-studied β-amino ester-based networks, this new generation of CANs incorporating amino amide motifs possess superior hydrolytic resistance under both acidic and basic conditions.
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